Cas no 1806925-03-0 (5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol)

• Product name: 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 1806925-03-0
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4963702

5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO2/c9-7-4(3-14)1-5(13)2-6(7)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： LHVIIUHGXNTXRS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CO)N)OC(F)(F)F

Computed Properties

• Exact Mass: 241.0117406 g/mol
• Monoisotopic Mass: 241.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Molecular Weight: 241.59
• Topological Polar Surface Area: 55.5

Additional information on 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol

Comprehensive Overview of 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1806925-03-0)

5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1806925-03-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and amino functional groups, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

The structural features of 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol make it a valuable intermediate in synthetic chemistry. The presence of the chloro and trifluoromethoxy substituents enhances its reactivity, enabling diverse chemical transformations. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing antimicrobial agents and anti-inflammatory drugs. This aligns with the growing demand for novel therapeutic solutions in the post-pandemic era.

From an industrial perspective, the compound’s benzyl alcohol moiety offers solubility advantages, facilitating its use in green chemistry applications. Sustainability-focused research has identified 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol as a candidate for catalytic processes, reducing the need for hazardous solvents. This resonates with the global push toward eco-friendly synthesis and carbon footprint reduction, topics frequently searched in academic and industrial forums.

Analytical challenges associated with CAS No. 1806925-03-0, such as purity assessment and stability under varying conditions, are actively addressed in literature. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure quality control, a critical aspect for regulatory compliance in pharmaceutical manufacturing. These methodologies are often queried by professionals seeking best practices in compound characterization.

Emerging trends also link this compound to precision medicine, where its derivatives are investigated for targeted drug delivery systems. The integration of AI-driven molecular modeling has accelerated the identification of its potential interactions with biological targets, a hot topic in computational chemistry circles. Such innovations address frequent search queries like "AI in drug discovery" and "next-gen therapeutics."

In summary, 5-Amino-2-chloro-3-(trifluoromethoxy)benzyl alcohol exemplifies the intersection of synthetic versatility and practical utility. Its relevance to life sciences, material innovation, and sustainable chemistry ensures continued interest from both academia and industry. For researchers, understanding its properties and applications is key to unlocking future breakthroughs in molecular design and industrial scalability.